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Compound of Interest

2-(methylamino)-N-
Compound Name:
propylacetamide

Cat. No.: B2394039

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(methylamino)-N-propylacetamide is a chemical compound with the molecular formula
CeH14N20 and a molecular weight of approximately 130.19 g/mol .[1][2] These application
notes provide an overview of the available information and standardized protocols for the
preparation of solutions of this compound for research purposes. Due to a lack of extensive
published data on the specific biological activities of 2-(methylamino)-N-propylacetamide,
this document also draws upon information available for structurally related compounds to
provide general guidance.

Chemical and Physical Properties

A summary of the key chemical properties for 2-(methylamino)-N-propylacetamide is
provided in the table below. This information is essential for accurate preparation of solutions
and for understanding the compound's general characteristics.
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Property Value Source
Molecular Formula CeH14N20 [1]
Molecular Weight 130.1882 g/mol [1]
Purity Typically 297% [1]
CAS Number 901273-19-6 [1]

Solution Preparation

3.1. Solubility Profile

Explicit solubility data for 2-(methylamino)-N-propylacetamide in common laboratory solvents
is not readily available in published literature. However, information on a structurally similar
compound, 2,2-Di-n-propylacetamide, indicates solubility in chloroform, dimethyl sulfoxide
(DMSO), and methanol, with insolubility in water. This suggests that 2-(methylamino)-N-
propylacetamide may also exhibit better solubility in organic solvents than in agueous
solutions.

It is strongly recommended that researchers perform small-scale solubility tests to determine
the optimal solvent for their specific experimental needs.

3.2. Protocol for Preparation of a Stock Solution

This protocol provides a general method for preparing a stock solution of 2-(methylamino)-N-
propylacetamide. The choice of solvent should be validated based on the preliminary solubility
tests.

Materials:

2-(methylamino)-N-propylacetamide powder

Anhydrous Dimethyl Sulfoxide (DMSO) or other appropriate organic solvent

Sterile, amber glass vials or tubes

Calibrated analytical balance
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e \ortex mixer

o Pipettes and sterile filter tips

Procedure:

e Weighing the Compound: Accurately weigh the desired amount of 2-(methylamino)-N-
propylacetamide powder using a calibrated analytical balance in a chemical fume hood.

o Solvent Addition: Add the appropriate volume of anhydrous DMSO (or other selected
solvent) to the vial containing the powder to achieve the desired stock concentration.

» Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely
dissolved. Gentle warming (e.g., in a 37°C water bath) may be used to aid dissolution if
necessary, but the stability of the compound under these conditions should be considered.

 Sterilization (Optional): If required for sterile cell culture applications, the stock solution can
be sterilized by filtering through a 0.22 um syringe filter compatible with the chosen solvent.

o Storage: Store the stock solution in tightly sealed, amber glass vials at -20°C or -80°C for
long-term storage. Before use, thaw the solution at room temperature and vortex gently to
ensure homogeneity.

Experimental Workflow for Solution Preparation
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Caption: Workflow for preparing a stock solution of 2-(methylamino)-N-propylacetamide.
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Potential Applications and Biological Context
(Hypothetical)

While no specific biological activities or mechanisms of action have been documented for 2-
(methylamino)-N-propylacetamide, the broader class of N-substituted acetamides has been
investigated for various pharmacological properties. These include potential antimicrobial and
enzyme-inhibiting activities. Research in this area could involve screening 2-(methylamino)-N-
propylacetamide for similar effects.

Logical Relationship for Investigating Biological Activity

2-(methylamino)-N-propylacetamide
Solution

Click to download full resolution via product page

Caption: A logical workflow for the investigation of the biological activity of 2-(methylamino)-N-
propylacetamide.

Safety Precautions

As with any chemical compound, appropriate safety precautions should be taken when
handling 2-(methylamino)-N-propylacetamide. It is recommended to handle the compound in
a well-ventilated area or a chemical fume hood. Personal protective equipment, including
safety glasses, gloves, and a lab coat, should be worn at all times. For detailed safety
information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Disclaimer: This document is intended for informational purposes only and is based on the
limited data available. Researchers should conduct their own validation experiments and
consult relevant safety documentation before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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propylacetamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2394039#2-methylamino-n-propylacetamide-
solution-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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